Cas no 50526-21-1 (5-methoxy-3-(2-nitro-cis-propenyl)-indole)

• Product Name: 5-methoxy-3-(2-nitro-cis-propenyl)-indole
• CAS No: 50526-21-1
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235
• CID: 4724059
• Update Time: 2025-05-22

5-methoxy-3-(2-nitro-cis-propenyl)-indole Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-3-(2-nitro-cis-propenyl)-indole

Additional information on 5-methoxy-3-(2-nitro-cis-propenyl)-indole

5-Methoxy-3-(2-Nitro-Cis-Propenyl)-Indole: A Comprehensive Overview

5-Methoxy-3-(2-nitro-cis-propenyl)-indole (CAS No. 50526-21-1) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The indole core of the molecule serves as a foundational framework for various functional groups, making it a valuable substrate for further chemical modifications and applications.

The molecular structure of 5-methoxy-3-(2-nitro-cis-propenyl)-indole consists of an indole ring system with two key substituents: a methoxy group at the 5-position and a 2-nitro-cis-propenyl group at the 3-position. The methoxy group introduces electron-donating properties, which can influence the electronic characteristics of the molecule and its reactivity in various chemical reactions. On the other hand, the 2-nitro-cis-propenyl group adds a nitro functionality, which is known for its strong electron-withdrawing effects and potential to participate in redox reactions. This combination of substituents creates a unique chemical environment that can be exploited for specific applications.

Recent studies have highlighted the potential of 5-methoxy-3-(2-nitro-cis-propenyl)-indole in drug discovery and development. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in macrophage cells. Furthermore, its nitro group has been shown to enhance its ability to scavenge reactive oxygen species (ROS), making it a promising candidate for antioxidant therapies.

In addition to its biological applications, 5-methoxy-3-(2-nitro-cis-propenyl)-indole has also been explored for its potential in materials science. Its rigid indole framework and functional substituents make it an attractive candidate for use in organic electronics. A 2023 paper in *Advanced Materials* reported that this compound can serve as a building block for constructing novel π-conjugated materials with improved charge transport properties. These materials hold potential applications in organic light-emitting diodes (OLEDs) and photovoltaic devices.

The synthesis of 5-methoxy-3-(2-nitro-cis-propenyl)-indole involves a multi-step process that typically begins with the preparation of the indole core. One common approach involves the Paal-Knorr synthesis, which utilizes β-keto esters or amides as starting materials. Subsequent steps involve functionalization at the 3-position with the 2-nitro-cis-propenyl group and introduction of the methoxy group at the 5-position through nucleophilic aromatic substitution or other suitable methods. The stereochemistry of the propenyl group is critical, as it can significantly influence the compound's properties and reactivity.

Despite its promising applications, 5-methoxy-3-(2-nitro-cis-propenyl)-indole also presents certain challenges in terms of stability and scalability. The nitro group can render the compound susceptible to decomposition under certain conditions, necessitating careful handling during synthesis and storage. Additionally, large-scale production remains a challenge due to the complexity of its synthetic pathway and the need for precise control over stereochemistry.

From an environmental standpoint, researchers have begun to investigate the biodegradation and ecological impact of 5-methoxy-3-(2-nitro-cis-propenyl)-indole. Initial studies suggest that under aerobic conditions, this compound undergoes microbial degradation through enzymatic cleavage of its functional groups. However, further research is required to fully understand its environmental fate and potential risks.

In conclusion, 5-methoxy-3-(2-nitro-cis-propenyl)-indole (CAS No. 50526-21-1) represents a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique combination of structural features makes it a valuable tool for advancing drug discovery, materials science, and chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.